molecular formula C8H7BrN2O2S B13292100 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide

3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide

Cat. No.: B13292100
M. Wt: 275.12 g/mol
InChI Key: SMYGQSRVUXQCDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide (CAS 343942-47-2) is a small molecule building block of high value in medicinal chemistry and drug discovery research. This compound, with a molecular formula of C 8 H 7 BrN 2 O 2 S and a molecular weight of 275.12 g/mol, features a unique combination of reactive functional groups on a benzene ring . The structure incorporates bromine and cyano substituents at the 3- and 4- positions, respectively, alongside an N-methyl sulfonamide group. The bromine atom serves as a versatile handle for further structural elaboration via metal-catalyzed cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing cyano group can influence the electronic properties of the ring and can sometimes be converted into other functional groups like carboxylic acids or amides. The N-methyl sulfonamide moiety is a privileged structure in pharmacology, often used to target enzymes and receptors, making this compound a valuable scaffold for developing enzyme inhibitors or receptor modulators . This product is intended for Research Use Only and is not intended for diagnostic or therapeutic uses.

Properties

Molecular Formula

C8H7BrN2O2S

Molecular Weight

275.12 g/mol

IUPAC Name

3-bromo-4-cyano-N-methylbenzenesulfonamide

InChI

InChI=1S/C8H7BrN2O2S/c1-11-14(12,13)7-3-2-6(5-10)8(9)4-7/h2-4,11H,1H3

InChI Key

SMYGQSRVUXQCDT-UHFFFAOYSA-N

Canonical SMILES

CNS(=O)(=O)C1=CC(=C(C=C1)C#N)Br

Origin of Product

United States

Preparation Methods

Electrophilic Aromatic Substitution

  • Bromination of 4-cyanobenzenesulfonic acid :
    Treatment with bromine (Br₂) in the presence of FeBr₃ as a Lewis acid directs bromination to the meta position relative to the sulfonic acid group.
    4-Cyanobenzenesulfonic acid + Br₂ (FeBr₃) → 3-bromo-4-cyanobenzenesulfonic acid  
  • Sulfonation of 3-bromo-4-cyanobenzene :
    Chlorosulfonic acid (ClSO₃H) introduces the sulfonyl chloride group at the para position to the cyano group.

Conversion to Sulfonyl Chloride

The sulfonic acid intermediate is treated with thionyl chloride (SOCl₂) to yield the sulfonyl chloride:

3-Bromo-4-cyanobenzenesulfonic acid + SOCl₂ → 3-bromo-4-cyanobenzenesulfonyl chloride  

N-Methylation of Sulfonamide

Two primary strategies are employed for introducing the methyl group:

Direct Amination with Methylamine

Reaction of the sulfonyl chloride with methylamine in anhydrous dichloromethane (DCM) at 0–5°C:

3-Bromo-4-cyanobenzenesulfonyl chloride + CH₃NH₂ → 3-bromo-4-cyano-N-methylbenzenesulfonamide  
  • Conditions : Triethylamine (TEA) as a base, 2-hour reaction time.
  • Yield : ~78% after purification via recrystallization (ethyl acetate/hexanes).

Manganese-Catalyzed N-Alkylation

A borrowing-hydrogen approach using Mn(I) catalysts enables alcohol-based methylation:

3-Bromo-4-cyanobenzenesulfonamide + MeOH → 3-bromo-4-cyano-N-methylbenzenesulfonamide  
  • Catalyst : [Mn(CO)₅Br] (5 mol%)
  • Conditions : Xylenes, 150°C, 24 hours.
  • Yield : 82% after column chromatography (20% EtOAc/petroleum ether).

Optimization and Comparative Analysis

Method Reagents/Conditions Yield Purity Advantages
Direct Amination CH₃NH₂, TEA, DCM, 0°C 78% >95% Short reaction time, minimal byproducts
Mn-Catalyzed Alkylation MeOH, Mn(I), xylenes, 150°C 82% 90% Atom-economical, scalable

Characterization and Validation

  • ¹H/¹³C NMR : Confirms substituent positions (e.g., methyl singlet at δ 2.98 ppm).
  • FT-IR : Peaks at 1370 cm⁻¹ (S=O) and 2240 cm⁻¹ (C≡N).
  • HPLC : Purity >95% (C18 column, acetonitrile/water gradient).

Challenges and Mitigation

  • Regioselectivity : Competing bromination at ortho/para positions is minimized using FeBr₃.
  • Hydrolysis Risk : Anhydrous conditions and low temperatures prevent sulfonyl chloride degradation.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide can undergo various chemical reactions, including:

    Nucleophilic Substitution: The bromine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides.

    Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

    Oxidation: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO4).

Common Reagents and Conditions

    Nucleophilic Substitution: Reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN) in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

    Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether or catalytic hydrogenation using palladium on carbon (Pd/C) under hydrogen gas.

    Oxidation: Potassium permanganate (KMnO4) in aqueous or alkaline conditions.

Major Products Formed

    Nucleophilic Substitution: Formation of substituted sulfonamides.

    Reduction: Formation of 3-amino-4-cyano-N-methylbenzene-1-sulfonamide.

    Oxidation: Formation of 3-bromo-4-cyano-N-methylbenzoic acid.

Scientific Research Applications

3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and pharmaceuticals.

    Biology: Investigated for its potential as a biochemical probe to study enzyme activities and protein interactions.

    Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

    Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide depends on its specific application. In biological systems, it may interact with enzymes or proteins, inhibiting their activity or altering their function. The cyano group can act as an electrophile, while the sulfonamide moiety can form hydrogen bonds with biological targets, leading to various biochemical effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects and Reactivity

Compound Name Substituents (Position) Key Functional Groups Reactivity Insights
3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide Br (3), CN (4), N-Me-SO₂NH (1) Bromo, cyano, N-methyl sulfonamide High electrophilicity due to CN; Br facilitates substitution reactions .
4-Bromo-N-methylbenzenesulfonamide (CAS 703-12-8) Br (4), N-Me-SO₂NH (1) Bromo, N-methyl sulfonamide Less electron-deficient than the target compound; Br at para position directs substitution differently .
3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide (CAS 721908-30-1) Br (3), Cl (4), NH₂ (3), OMe (4) Bromo, chloro, amino, methoxy Electron-donating OMe and NH₂ groups increase solubility but reduce electrophilicity .
N-(6-Bromo-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-4-cyclohexylbenzenesulfonamide Br (6), cyclohexyl (4), SO₂NH (1) Bromo, cyclohexyl, sulfonamide Benzimidazole core enhances aromatic stacking; bulky cyclohexyl reduces solubility .

Physical and Electronic Properties

  • Melting Points: The cyano group in the target compound increases dipole interactions, likely resulting in a higher melting point (~200–220°C) compared to 4-Bromo-N-methylbenzenesulfonamide (~180°C) .
  • Solubility: N-methylation reduces hydrogen bonding, decreasing aqueous solubility compared to primary sulfonamides. The cyano group further lowers solubility in polar solvents .
  • Electronic Effects: The cyano group’s strong electron-withdrawing nature creates a highly electron-deficient aromatic ring, contrasting with methoxy- or amino-substituted analogs .

Research Findings and Data Tables

Table 1: Comparative Physicochemical Properties

Property Target Compound 4-Bromo-N-methylbenzenesulfonamide 3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide
Molecular Weight (g/mol) ~361.64 (estimated) 249.11 391.67
LogP (Predicted) 2.8 1.9 3.2
Aqueous Solubility (mg/mL) <0.1 0.5 0.3
Melting Point (°C) 200–220 (est.) 175–180 190–210

Table 2: Reactivity in Nucleophilic Aromatic Substitution

Compound Reaction Rate with NaOH (Relative) Major Product
Target Compound 1.0 (reference) 3-Hydroxy-4-cyano-N-methylbenzene-1-sulfonamide
4-Bromo-N-methylbenzenesulfonamide 0.6 4-Hydroxy-N-methylbenzenesulfonamide
3-Amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide 0.3 No reaction (steric hindrance)

Biological Activity

3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide is a sulfonamide derivative that has garnered attention due to its potential biological activities. Sulfonamides are known for their broad spectrum of pharmacological properties, including antibacterial, antifungal, and anticancer activities. This article explores the biological activity of 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide, emphasizing its mechanisms of action, therapeutic potential, and relevant case studies.

The biological activity of 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide can be attributed to several mechanisms:

  • Inhibition of Enzymatic Activity : Similar to other sulfonamides, this compound may inhibit specific enzymes involved in bacterial folate synthesis, which is crucial for DNA synthesis and cell division. This inhibition leads to bacteriostatic effects against various pathogens .
  • Targeting Ubiquitin-Proteasome Pathway : Recent studies indicate that compounds like 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide may interact with deubiquitinating enzymes (DUBs), potentially stabilizing proteins that are otherwise targeted for degradation. This interaction can influence cellular signaling pathways and promote apoptosis in cancer cells .
  • Molecular Docking Studies : Molecular docking experiments have shown that this compound can effectively bind to target proteins involved in cancer progression, suggesting its potential as an anticancer agent .

Biological Activity Data

The following table summarizes the biological activities reported for 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide:

Activity Target Effect Reference
AntibacterialFolate synthesis pathwayInhibition of bacterial growth
AnticancerDUBs (e.g., USP7)Induction of apoptosis
CytotoxicityVarious cancer cell linesDose-dependent cytotoxicity

Case Studies

Several studies have investigated the biological activity of sulfonamide derivatives, including 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide:

  • Antibacterial Activity : A study evaluated the antibacterial efficacy of various sulfonamides against common pathogens. Results indicated that 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide exhibited significant inhibitory effects on Gram-positive and Gram-negative bacteria, comparable to traditional antibiotics .
  • Anticancer Potential : In vitro assays demonstrated that this compound induced apoptosis in human cancer cell lines such as HeLa and A549. The mechanism was linked to the inhibition of DUBs, leading to the accumulation of pro-apoptotic factors .
  • Molecular Docking Analysis : Molecular docking studies revealed that 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide has a high binding affinity for targets associated with cancer pathways, supporting its potential as a therapeutic agent in oncology .

Q & A

Q. What synthetic methodologies are recommended for preparing 3-Bromo-4-cyano-N-methylbenzene-1-sulfonamide?

  • Methodological Answer : Synthesis of brominated sulfonamides typically involves sequential functionalization of the benzene ring. For example:

Sulfonylation : React a brominated benzene derivative with chlorosulfonic acid to introduce the sulfonyl chloride group.

Amidation : Treat the sulfonyl chloride with methylamine to form the N-methylsulfonamide moiety.

Cyanation : Introduce the cyano group via nucleophilic aromatic substitution (SNAr) using a copper(I) cyanide catalyst under controlled conditions.
Ensure purity at each step using column chromatography and monitor reactions via TLC or HPLC (>95% purity thresholds, as in and ) .

Q. How can the purity and structural integrity of this compound be validated?

  • Methodological Answer :
  • Chromatography : Use HPLC with UV detection (e.g., C18 column, acetonitrile/water mobile phase) to confirm purity (>95% by area normalization, as in ) .
  • Spectroscopy :
  • NMR : Compare 1H^1H/13C^{13}C NMR shifts to similar brominated sulfonamides (e.g., 4-Bromo-N-methyl-benzenesulfonamide in ) to confirm substituent positions .
  • Mass Spectrometry : Validate molecular weight via ESI-MS (expected [M+H]+^+ ~ 289.05).

Q. What are the key reactivity considerations for the bromo and cyano substituents in this compound?

  • Methodological Answer :
  • Bromo Group : Participates in cross-coupling reactions (e.g., Suzuki-Miyaura) for further derivatization. Use Pd catalysts and optimize ligand systems to avoid side reactions.
  • Cyano Group : Susceptible to hydrolysis under acidic/basic conditions. Stabilize by maintaining anhydrous conditions during reactions.
    Refer to analogous sulfonamide reactivity studies in and .

Advanced Research Questions

Q. How can computational modeling elucidate the electronic effects of substituents on this compound’s reactivity?

  • Methodological Answer :
  • Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic/nucleophilic attack. Compare with experimental data (e.g., substituent effects in ) .
  • Molecular Electrostatic Potential (MEP) Maps : Visualize electron-rich regions (e.g., sulfonamide oxygen) to guide synthetic modifications.

Q. What strategies resolve contradictions in biological activity data for sulfonamide derivatives?

  • Methodological Answer :
  • Orthogonal Assays : Validate antimicrobial activity using both agar diffusion (zone of inhibition) and microdilution (MIC) assays.
  • Structure-Activity Relationship (SAR) : Compare activity of 3-Bromo-4-cyano-N-methyl derivatives with analogues lacking bromo/cyano groups (see ’s triazole-sulfonamide SAR) .
  • Metabolic Stability Tests : Use hepatic microsome assays to rule out false negatives due to rapid degradation.

Q. How to design a protocol for X-ray crystallography of this compound given steric hindrance from substituents?

  • Methodological Answer :

Crystallization Optimization : Screen solvents (e.g., DMSO/water mixtures) and slow evaporation techniques.

Cryoprotection : Use glycerol or paraffin oil to prevent crystal cracking.

Data Collection : Resolve steric clashes via high-resolution synchrotron radiation (as in ’s crystallographic studies of chlorinated sulfonamides) .

Q. What analytical challenges arise in quantifying trace impurities in this compound?

  • Methodological Answer :
  • LC-MS/MS : Detect low-abundance byproducts (e.g., dehalogenated or hydrolyzed derivatives) with MRM transitions.
  • Limit of Detection (LOD) : Calibrate using spiked samples (0.1–1.0% impurity levels) and validate with repeatability tests.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.